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Compound of Interest

Compound Name: Dimethanesulfonamide

CAS No.: 5347-82-0

Cat. No.: B020943

Get Quote

An In-Depth Exploration of the Synthesis, Structure, Analysis, and Application of a Key

Synthetic Building Block

Introduction
Dimethanesulfonamide, also known by its systematic name N-

(methylsulfonyl)methanesulfonamide, is a unique chemical entity characterized by a nitrogen

atom bonded to two methanesulfonyl groups. This structure imparts specific chemical

properties that have made it a valuable, albeit specialized, intermediate in synthetic organic

chemistry, particularly within the pharmaceutical industry. This technical guide provides a

comprehensive overview of Dimethanesulfonamide, including its chemical identity, synthesis,

molecular structure, analytical methodologies, applications in drug development, and essential

safety and handling protocols.

Chemical Identity and Molecular Structure
Dimethanesulfonamide is a distinct chemical compound with the following identifiers:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b020943#bc-rfq
https://www.benchchem.com/product/b020943/docs?utm_src=pdf-body#dimethanesulfonamide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b020943/docs?utm_src=pdf-body#dimethanesulfonamide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b020943/docs?utm_src=pdf-body#dimethanesulfonamide-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Dimethanesulfonamide

Systematic Name N-(methylsulfonyl)methanesulfonamide

CAS Number 5347-82-0

Molecular Formula C₂H₇NO₄S₂

Molecular Weight 173.21 g/mol

Canonical SMILES CS(=O)(=O)NS(=O)(=O)C

InChI Key ICTGBOFCIDHVPA-UHFFFAOYSA-N

The molecular structure of Dimethanesulfonamide consists of a central nitrogen atom

covalently bonded to the sulfur atoms of two separate methanesulfonyl groups. This

arrangement results in a molecule with high polarity and the potential for hydrogen bonding at

the N-H position.

Caption: 2D representation of the Dimethanesulfonamide molecule.

Synthesis of Dimethanesulfonamide
The synthesis of Dimethanesulfonamide can be achieved through the reaction of

methanesulfonyl chloride with an appropriate nitrogen source. A common approach involves

the reaction of methanesulfonyl chloride with methanesulfonamide in the presence of a base.

A related and often utilized strategy in the synthesis of N-substituted sulfonamides involves the

use of N-(trimethylsilyl)methanesulfonamide as a key intermediate.[1][2] This approach

enhances the nucleophilicity of the sulfonamide nitrogen, allowing for milder reaction

conditions.[2]

Experimental Protocol: Synthesis of N-
(trimethylsilyl)methanesulfonamide (as a precursor)
This protocol describes the synthesis of a key intermediate that can be used to generate

various N-substituted sulfonamides, illustrating a common synthetic strategy in this chemical
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class.[1]

Materials:

Methanesulfonyl chloride

Hexamethyldisilazane (HMDS)

Anhydrous solvent (e.g., 2-methyltetrahydrofuran)

Triethylamine

Equipment:

Three-necked round-bottom flask

Magnetic stirrer

Reflux condenser

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

To a 100 mL reactor, add methanesulfonamide (5.00 g) and 2-methyltetrahydrofuran (50

mL).[3]

Cool the mixture to approximately 10°C.[3]

Add triethylamine (11.1 mL) to the mixture.[3]

Slowly add methanesulfonyl chloride (2.58 mL, 33.3 mmol) to the mixture while maintaining

the temperature at about 10°C.[3]

Agitate the mixture at 10°C until the reaction is complete, as monitored by a suitable

analytical technique (e.g., TLC or LC-MS).
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Upon completion, the reaction mixture can be worked up by quenching with water, followed

by extraction and purification to yield the desired Dimethanesulfonamide.

Applications in Drug Development and Medicinal
Chemistry
Dimethanesulfonamide and its derivatives are important building blocks in the synthesis of

various pharmaceutically active compounds. The sulfonamide functional group is a key

structural motif in a wide range of therapeutic agents.[4][5]

Role as a Chemical Intermediate
Dimethanesulfonamide serves as a crucial intermediate in the synthesis of more complex

molecules, including active pharmaceutical ingredients (APIs).[6][7] Its bifunctional nature

allows for the introduction of two sulfonyl groups, which can influence the physicochemical

properties of a molecule, such as solubility and metabolic stability.

Application in Kinase Inhibitors
Kinases are a significant class of drug targets, particularly in oncology.[8][9][10] Many FDA-

approved small-molecule kinase inhibitors contain a sulfonamide moiety, which often plays a

critical role in binding to the target protein.[10][11] While direct incorporation of the entire

Dimethanesulfonamide structure is less common, the underlying methanesulfonamide

substructure is prevalent. The synthesis of these inhibitors may involve intermediates

structurally related to Dimethanesulfonamide. For instance, the synthesis of certain 6-

cyclohexylmethoxy-2-arylaminopurines as potential kinase inhibitors involves the use of

sulfonamide-containing intermediates.[11]

Drug Discovery & Development

Dimethanesulfonamide Chemical IntermediateServes as Kinase Inhibitor SynthesisUtilized in Active Pharmaceutical Ingredient (API)Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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